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Compound of Interest

Compound Name: YK11

Cat. No.: B15541510 Get Quote

The proper disposal of investigational compounds is a critical component of laboratory safety

and environmental responsibility. This guide provides essential, step-by-step information for the

safe handling and disposal of YK11, a synthetic, steroidal selective androgen receptor

modulator (SARM) used in research settings.[1] As an experimental compound not approved

for human use, YK11 should be handled with caution, and its disposal must adhere to rigorous

safety protocols.[1][2]

YK11 Chemical and Physical Properties
A summary of YK11's key properties is presented below to inform safe handling and disposal

decisions.
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Property Data

CAS Number 1370003-76-1[1][2][3]

Molecular Formula C25H34O6[1][2][3]

Molecular Weight 430.54 g/mol [1][4]

Appearance
White to pale yellow crystalline solid or

powder[2][3]

Solubility

Water: Very slightly soluble (0.13 g/L at 25°C)[3]

Organic Solvents: Soluble in ethanol, methanol,

acetonitrile, and DMSO[2][3]

Storage
Store at -20°C for long-term stability (≥4 years)

[2][4]

Core Principles of YK11 Waste Management
While one Safety Data Sheet (SDS) for YK11 does not classify the substance as hazardous

under the Globally Harmonized System (GHS), other sources recommend it be considered

hazardous until more information is available.[2] Given its potent biological activity as a SARM,

a cautious approach is paramount.[5] The overriding principle for managing laboratory waste is

that a comprehensive disposal plan must be formulated before any research activity begins.[6]

The recommended strategy for YK11 waste is to treat it as hazardous chemical waste. This

involves segregation at the point of generation and disposal via your institution's Environmental

Health and Safety (EHS) department or a licensed chemical waste contractor.[6][7][8]

Under no circumstances should YK11 waste be disposed of down the sanitary sewer or in

regular trash without explicit approval from institutional EHS personnel. The compound's very

low water solubility and biological potency make it unsuitable for sewer disposal.[3][7][9]

Step-by-Step Disposal Protocol
This protocol outlines the standard operating procedure for the safe disposal of YK11 from a

laboratory setting.
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Step 1: Utilize Appropriate Personal Protective
Equipment (PPE)
Before handling YK11 in pure form or as waste, ensure you are wearing appropriate PPE,

including:

Standard laboratory coat

Safety glasses or goggles

Chemical-resistant gloves (e.g., nitrile)

Step 2: Segregate YK11 Waste Streams
Proper segregation prevents accidental reactions and ensures compliant disposal. Use

dedicated, clearly marked containers for each waste stream.

Solid Waste:

Items: Contaminated PPE (gloves, disposable lab coats), weigh boats, paper towels, and

vials containing residual powder.

Procedure: Collect all solid waste in a designated, sealable container or a heavy-duty

plastic bag clearly labeled for YK11 solid waste.

Liquid Waste:

Items: Solutions containing YK11 dissolved in organic solvents (e.g., DMSO, ethanol).

Procedure: Collect all liquid waste in a dedicated, leak-proof, and chemically compatible

container (e.g., a glass or polyethylene bottle). Do not mix incompatible waste streams.

Sharps Waste:

Items: Needles, syringes, or glass Pasteur pipettes used to handle YK11 solutions.

Procedure: Dispose of all contaminated sharps immediately into a designated, puncture-

proof sharps container.
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Step 3: Label Waste Containers Correctly
Proper labeling is a critical safety and regulatory requirement.

Procedure:

Affix a "Hazardous Waste" label to each waste container.

Clearly write "YK11 Waste" on the label.

List all chemical constituents, including solvents, and their approximate concentrations.

For example: "YK11 in DMSO (~1 mg/mL)."

Indicate the date when waste was first added to the container.

Step 4: Store Waste Securely
Procedure:

Store sealed waste containers in a designated, secure secondary containment unit (e.g., a

chemical-resistant tray or bin).

Keep the waste storage area near the point of generation and under the control of

laboratory personnel.[6]

Ensure the storage location is away from drains, heat sources, and incompatible

chemicals.

Step 5: Arrange for Final Disposal
Procedure:

Once a waste container is full or is no longer needed, arrange for its collection.

Contact your institution's EHS department or follow its established procedures to submit a

request for chemical waste pickup.[8]

Do not allow waste to accumulate for extended periods.
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Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of YK11
waste in a laboratory environment.

YK11 Waste Generated

Identify Waste Type

Solid Waste
(e.g., contaminated gloves, vials)

Solid

Liquid Waste
(e.g., solutions in solvents)

Liquid

Unused/Expired YK11
(Keep in original container)

Unused Product

Place in Designated
Hazardous Waste Container

Label Container Correctly
(Contents, Date, 'Hazardous')

Store Securely in
Secondary Containment

Arrange for Collection by
Institutional EHS

Click to download full resolution via product page

Caption: Workflow for the safe segregation and disposal of YK11 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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